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Compound of Interest

Compound Name: 4-Tert-butylcyclohexanone

Cat. No.: B146137

This guide provides immediate and essential safety and logistical information for handling 4-
tert-butylcyclohexanone in a laboratory setting. It is intended for researchers, scientists, and
drug development professionals to ensure safe operational procedures and proper disposal.

Quantitative Data Summary

The following tables summarize the key quantitative safety and physical property data for 4-
tert-butylcyclohexanone.

Physical and Chemical Properties
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Property Value Citations
Physical State White crystalline solid [1]
Molecular Formula C10H180 [1]
Molecular Weight 154.25 g/mol [11[2]
Melting Point 47-51 °C [11[3]
Boiling Point 113-116 °C at 20 mmHg [1][3]
Flash Point 96 °C (204.8 °F) - closed cup [11[3114]

Almost insoluble in water;
Solubility soluble in alcohol, chloroform, [1][5]

and oils.

Toxicological Data

Endpoint Value Species Citations
Acute Oral Toxicity > 300 - <= 2000

Rat (female) [6]
(LD50) mg/kg bw

Acute Dermal Toxicity

(L050) 5 g/kg Rabbit [1][4]

Toxicity to daphnia
and other aquatic 12.234 mg/L - 48 h Daphnia sp. [5]
invertebrates (LC50)

Toxicity to algae Desmodesmus
45 mg/L-72h ] [5]
(EC50) subspicatus

Hazard Identification and Personal Protective
Equipment (PPE)

4-tert-butylcyclohexanone is classified as harmful if swallowed and may cause skin, eye, and
respiratory irritation.[2][3][7] It is also toxic to aquatic life with long-lasting effects.[3][8]
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Adherence to proper PPE protocols is mandatory.

Required Personal Protective Equipment

PPE Category

Specification

Standard

Citations

Eye Protection

Chemical safety
goggles or glasses

with side shields.

OSHA 29 CFR
1910.133 or European
Standard EN166.

[1]141(7]

Hand Protection

Appropriate chemical-
resistant gloves (e.g.,

nitrile rubber).

[1]14]0718]

Body Protection

Laboratory coat or
other protective

clothing.

[1]14][718]

Respiratory Protection

A NIOSH/MSHA or
European Standard
EN 149 approved
respirator is required if
dust is generated or
exposure limits are

exceeded.

OSHA 29 CFR
1910.134 or European
Standard EN 149.

[417]

Experimental Protocol: Safe Handling, Storage, and
Disposal

Handling Procedure

o Ventilation: Always handle 4-tert-butylcyclohexanone in a well-ventilated area, such as a
chemical fume hood, to minimize the inhalation of dust.[1][4][7]

e Avoid Dust Formation: Minimize dust generation and accumulation during handling.[3][4]

o Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][3][4] Do
not eat, drink, or smoke in the work area.[1][3][6]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_4_tert_Butyl_cyclohexanone_d9.pdf
https://pim-resources.coleparmer.com/sds/26161.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_4_tert_Butyl_cyclohexanone_d9.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_4_tert_Butyl_cyclohexanone_d9.pdf
https://pim-resources.coleparmer.com/sds/26161.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_4_tert_Butyl_cyclohexanone_d9.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_4_tert_Butyl_cyclohexanone_d9.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_4_tert_Butyl_cyclohexanone_d9.pdf
https://pim-resources.coleparmer.com/sds/26161.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_4_tert_Butyl_cyclohexanone_d9.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_4_tert_Butyl_cyclohexanone_d9.pdf
https://pim-resources.coleparmer.com/sds/26161.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_4_tert_Butyl_cyclohexanone_d9.pdf
https://www.benchchem.com/product/b146137?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_4_tert_Butyl_cyclohexanone_d9.pdf
https://pim-resources.coleparmer.com/sds/26161.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_4_tert_Butyl_cyclohexanone_d9.pdf
https://www.fishersci.com/store/msds?partNumber=AC107915000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/26161.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_4_tert_Butyl_cyclohexanone_d9.pdf
https://www.fishersci.com/store/msds?partNumber=AC107915000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/26161.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_4_tert_Butyl_cyclohexanone_d9.pdf
https://www.fishersci.com/store/msds?partNumber=AC107915000&countryCode=US&language=en
https://www.echemi.com/sds/4-tert-butylcyclohexanone-pid_Rock35611.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Avoid Contact: Avoid contact with eyes, skin, and clothing.[3][4][7]
Storage Procedure

» Container: Keep the container tightly closed when not in use.[3][4]
e Location: Store in a cool, dry, and well-ventilated area.[2][3][4]

» Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents.[3]

[41[]
Spill and Accidental Release Measures

o Immediate Action: In case of a spill, clean it up immediately, observing all safety precautions.

[4]

o Containment: For small spills, use an inert, non-combustible absorbent material like sand or
vermiculite.[8]

o Cleanup: Sweep or scoop up the absorbed material and place it into a suitable, labeled, and
closed container for disposal as hazardous waste.[1][2][4][8]

« Ventilation: Ensure the area is well-ventilated during and after cleanup.[1][4]

o Large Spills: For larger spills, evacuate the area and contact your institution's emergency
response team.[8]

Disposal Plan

o Waste Classification: Treat all 4-tert-butylcyclohexanone waste, including contaminated
materials, as hazardous chemical waste.[8]

o Containerization: Collect waste in a suitable, closed, and clearly labeled container. The label
should include "Hazardous Waste" and the full chemical name.[2][8]

e Environmental Protection: Do not dispose of the chemical down the drain or into the
environment.[2][8]
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» Final Disposal: Contact your institution's Environmental Health and Safety (EHS) department
or a licensed hazardous waste disposal contractor to arrange for pickup and proper disposal.

[3]L8]

First Aid Measures

Immediate medical attention is required in case of exposure.

Exposure Route First Aid Procedure Citations

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [2][4][7]
upper and lower eyelids. Get

medical attention.

Flush skin with plenty of water
for at least 15 minutes while

Skin Contact removing contaminated [21[41[7]
clothing and shoes. Get

medical aid.

If the victim is conscious and
alert, give 2-4 cupfuls of milk or

Ingestion water. Never give anything by 21141171
mouth to an unconscious

person. Get medical aid.

Remove from exposure and
move to fresh air immediately.
_ If not breathing, give artificial
Inhalation o o [21[41[7]
respiration. If breathing is
difficult, give oxygen. Get

medical aid.

Workflow and Safety Logic

The following diagram illustrates the logical workflow for the safe handling and disposal of 4-
tert-butylcyclohexanone.
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Caption: Workflow for Safe Handling of 4-tert-butylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 4-Tert-
butylcyclohexanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146137#personal-protective-equipment-for-handling-
4-tert-butylcyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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